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Compound of Interest

Compound Name: Cardanol diene

Cat. No.: B8069747 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the health and safety profile of any chemical is paramount. This guide provides a

comprehensive overview of the available health and safety data for cardanol diene (CAS

Number: 51546-63-5), a phenol found in cashew nut shell liquid.[1] While specific toxicity data

is limited, this document synthesizes the most current safety information to ensure safe

handling and use in a laboratory setting.

Health and Safety Data Summary
According to the Safety Data Sheet (SDS), cardanol diene is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[2] However, it is crucial to note that

all chemicals may present unknown hazards and should be handled with caution.[2]

Hazard Identification and Ratings
The substance is not associated with any GHS hazard pictograms, signal words, or hazard

statements.[2] Standard hazard rating systems also indicate a low level of risk.
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Hazard Rating

System
Health Flammability Reactivity Special

NFPA 0 0 0 N/A

HMIS 0 0 0 N/A

Data sourced

from the

Cardanol Diene

Safety Data

Sheet.[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is essential for safe

handling and storage.

Property Value

Appearance A neat oil[1]

CAS Number 51546-63-5[2]

Molecular Formula C₂₁H₃₂O[1]

Formula Weight 300.5[1]

Boiling Point Undetermined[2]

Flash Point Not applicable[2]

Flammability Product is not flammable[2]

Solubility
DMF: 20 mg/ml, DMSO: 15 mg/ml, Ethanol: 22

mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/ml[1]

Data sourced from the Cardanol Diene Safety

Data Sheet and product information.[1][2]

Experimental Protocols and Safe Handling
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While no specific, detailed experimental protocols for toxicity testing of cardanol diene are

publicly available, the SDS outlines general precautionary measures for handling chemicals,

which should be rigorously followed.[2]

Personal Protective Equipment (PPE)
The SDS for cardanol diene does not mandate any specific personal protective equipment.[2]

However, as a standard laboratory practice, the following PPE is recommended:

Eye Protection: Safety glasses or goggles.

Hand Protection: Impermeable and resistant gloves. The exact breakthrough time of glove

material has not been determined and should be confirmed with the glove manufacturer.[2]

Body Protection: A standard laboratory coat.

Respiratory Protection: Not required under normal use.[2]

First-Aid Measures
In case of exposure, the following first-aid measures are recommended:

After inhalation: Move the person to fresh air and consult a doctor if complaints arise.[2]

After skin contact: The product is generally not an irritant. However, washing the affected

area with soap and water is good practice.[2]

After eye contact: Rinse the opened eye for several minutes under running water.[2]

After swallowing: If symptoms persist, consult a doctor.[2]

Spills and Environmental Precautions
In the event of a spill, the substance should be picked up mechanically.[2] It is important to

prevent the substance from entering sewers or surface and ground water.[2]

Toxicity and Carcinogenicity
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There is a lack of specific toxicological data for cardanol diene. The substance is not listed as

a carcinogen by the EPA, IARC, NTP, or OSHA.[2] It is important for researchers to be aware

that the absence of data does not signify the absence of hazard.

Visualizing Safe Handling Procedures
To aid in the safe handling of cardanol diene and other research chemicals, the following

diagrams illustrate a general workflow for chemical handling and spill response.

Preparation Handling Post-Experiment

Assess Hazards Select PPE

Determine
Requirements Weigh/MeasureDon PPE Conduct Experiment Dispose Waste Clean Workspace Remove PPE Wash Hands

Click to download full resolution via product page

General workflow for handling laboratory chemicals.
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Spill Occurs

Alert Supervisor

Evacuate Area

Contact EHS

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Contain Spill

Absorb with Inert Material

Collect and Dispose

Clean Area

Click to download full resolution via product page

Flowchart for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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